2-chloro-N-cyclopentyl-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)benzamide

• IUPAC Name: 2-chloro-N-cyclopentyl-N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C20H24ClN3O/c1-23-19(14-10-11-14)12-15(22-23)13-24(16-6-2-3-7-16)20(25)17-8-4-5-9-18(17)21/h4-5,8-9,12,14,16H,2-3,6-7,10-11,13H2,1H3
• InChI Key: DPRBXHPRGSJTMS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CN(C2CCCC2)C(=O)C3=CC=CC=C3Cl)C4CC4
• Molecular Formula: C20H24ClN3O
• Molecular Weight: 357.9 g/mol

Description

2-chloro-N-cyclopentyl-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H24ClN3O and its molecular weight is 357.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Studies have focused on synthesizing and evaluating the biological activity of benzothiazole and pyrazole derivatives. For instance, benzothiazole derivatives have been designed for their antitumor properties, showing selective cytotoxicity against tumorigenic cell lines and significant in vivo inhibitory effects on tumor growth (Yoshida et al., 2005). Similarly, novel series of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties have been synthesized and demonstrated excellent yields, with their structures substantiated through various spectral studies and in vitro antibacterial activity against pathogenic bacteria (Idrees et al., 2020).

Antimicrobial and Antiviral Activities

Compounds have been evaluated for their antimicrobial and antiviral activities. For example, a study synthesized benzamide-based 5-aminopyrazoles and their derivatives, which were tested in vitro for their anti-influenza A virus (subtype H5N1) activity. Several compounds were found to possess significant antiviral activities against bird flu influenza (H5N1) (Hebishy et al., 2020).

Structural and Theoretical Studies

Research also includes structural characterization and theoretical studies, such as the intermolecular interactions in antipyrine-like derivatives and their synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations. These studies provide insights into the molecular structure and interactions that underpin the biological activity of these compounds (Saeed et al., 2020).

Novel Synthesis Approaches

Additionally, innovative synthesis approaches for benzamide derivatives have been explored. For instance, the catalyst-free synthesis of N-(1,7-Dioxotetrahydropyrazolo[1,2-a]pyrazol-2-yl)benzamide derivatives through 1,3-dipolar cycloaddition and rearrangement under mild conditions without a catalyst has been reported (Liu et al., 2014).